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Compound of Interest

Compound Name: RSC133

Cat. No.: B046086

Application Notes and Protocols: RSC133

For Researchers, Scientists, and Drug Development Professionals

Introduction

RSC133 is a potent small molecule and indole derivative that functions as a reprogramming
stimulating compound.[1] Its primary mechanism of action involves the inhibition of DNA
methyltransferase 1 (DNMTL1), a key enzyme in epigenetic regulation.[1] By modulating DNA
methylation, RSC133 plays a significant role in the maintenance of human pluripotent stem
cells and enhances the efficiency of reprogramming somatic cells into induced pluripotent stem
cells (iPSCs).[1] This document provides detailed guidelines for the safe handling, storage, and
application of RSC133 in a laboratory setting.

Physicochemical and Handling Properties

RSC133 is a synthetic compound with the following properties:
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Property Value Reference
CAS Number 1418131-46-0 [1]
Chemical Formula C18H15N302

Molecular Weight 305.33 g/mol

Appearance White to light brown powder

Purity =95%

Solubility Soluble in DMSO (20 mg/mL)

Store at -20°C, protect from

Storage ]
light

Safety and Handling Procedures

While a specific Safety Data Sheet (SDS) for RSC133 is not widely available, based on its
chemical nature as a bioactive small molecule and general laboratory safety principles, the
following procedures are recommended.

Hazard Identification and Personal Protective Equipment
(PPE)

RSC133 is classified with a GHS07 hazard pictogram, indicating that it may cause skin
irritation, serious eye irritation, or an allergic skin reaction. Therefore, appropriate PPE must be
worn at all times when handling this compound.

PPE Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses or goggles.

Lab Coat Standard laboratory coat.

) ) Use in a well-ventilated area. A fume hood is
Respiratory Protection ,
recommended for handling the powder.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.stemcell.com/products/rsc-133.html
https://www.benchchem.com/product/b046086?utm_src=pdf-body
https://www.benchchem.com/product/b046086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

» After Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

 After Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spillage and Disposal

o Spillage: For small spills of the powder, carefully sweep up the material to avoid generating
dust and place it in a sealed container for disposal. For solutions, absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

o Disposal: Dispose of RSC133 and its containers in accordance with local, state, and federal
regulations for chemical waste.

Experimental Protocols
Preparation of RSC133 Stock Solution

Objective: To prepare a concentrated stock solution of RSC133 for use in cell culture
experiments.

Materials:

RSC133 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
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Procedure:

Allow the RSC133 vial to equilibrate to room temperature before opening to prevent
condensation.

 In a sterile environment (e.g., a biological safety cabinet), weigh out the desired amount of
RSC133 powder.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex briefly until the powder is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Treatment of Human Pluripotent Stem Cells (hPSCs)
with RSC133

Objective: To maintain hPSCs in an undifferentiated state using RSC133.
Materials:

Cultured hPSCs

hPSC culture medium

RSC133 stock solution (10 mM in DMSO)

Cell culture plates
Procedure:

e Culture hPSCs according to standard protocols until they reach the desired confluency.
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» Prepare the working concentration of RSC133 in the hPSC culture medium. A typical final
concentration ranges from 0.5 to 2 uM. For example, to make a 1 uM final concentration in
10 mL of medium, add 1 uL of the 10 mM stock solution.

e As a control, prepare a vehicle-only medium by adding the same volume of DMSO to the
culture medium.

o Aspirate the old medium from the hPSCs and replace it with the RSC133-containing medium
or the vehicle control medium.

e Incubate the cells under standard hPSC culture conditions (e.g., 37°C, 5% COx2).
» Replace the medium daily with freshly prepared RSC133-containing medium.

» Monitor the cells for morphology and expression of pluripotency markers.

Visualization of Mechanism and Workflow
Signaling Pathway of RSC133

Epigenetic Regulation

—r— Inhibits ONMTL DNA Methylation Represses Pluripotency Gene
Expression

Click to download full resolution via product page

Caption: Mechanism of RSC133 as a DNMT1 inhibitor.

Experimental Workflow
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RSC133 Experimental Protocol

Prepare 10 mM RSC133 Culture hPSCs to
Stock in DMSO Desired Confluency

Treat Cells with
0.5-2 yM RSC133

Incubate at 37°C, 5% CO2
(Daily Media Change)

Analyze Pluripotency
(Morphology, Markers)

Click to download full resolution via product page

Caption: Workflow for hPSC treatment with RSC133.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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